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(E)-4-Hydroxy tamoxifen O-beta-D-glucuronide (E)-4-Hydroxy tamoxifen O-beta-D-glucuronide
Brand Name: Vulcanchem
CAS No.: 152764-51-7
VCID: VC0130714
InChI: InChI=1S/C32H37NO8/c1-4-25(20-8-6-5-7-9-20)26(21-10-14-23(15-11-21)39-19-18-33(2)3)22-12-16-24(17-13-22)40-32-29(36)27(34)28(35)30(41-32)31(37)38/h5-17,27-30,32,34-36H,4,18-19H2,1-3H3,(H,37,38)/b26-25+/t27-,28-,29+,30-,32+/m0/s1
SMILES: CCC(=C(C1=CC=C(C=C1)OCCN(C)C)C2=CC=C(C=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)C4=CC=CC=C4
Molecular Formula: C32H37NO8
Molecular Weight: 563.647

(E)-4-Hydroxy tamoxifen O-beta-D-glucuronide

CAS No.: 152764-51-7

Cat. No.: VC0130714

Molecular Formula: C32H37NO8

Molecular Weight: 563.647

* For research use only. Not for human or veterinary use.

(E)-4-Hydroxy tamoxifen O-beta-D-glucuronide - 152764-51-7

Specification

CAS No. 152764-51-7
Molecular Formula C32H37NO8
Molecular Weight 563.647
IUPAC Name (2S,3S,4S,5R,6S)-6-[4-[(E)-1-[4-[2-(dimethylamino)ethoxy]phenyl]-2-phenylbut-1-enyl]phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C32H37NO8/c1-4-25(20-8-6-5-7-9-20)26(21-10-14-23(15-11-21)39-19-18-33(2)3)22-12-16-24(17-13-22)40-32-29(36)27(34)28(35)30(41-32)31(37)38/h5-17,27-30,32,34-36H,4,18-19H2,1-3H3,(H,37,38)/b26-25+/t27-,28-,29+,30-,32+/m0/s1
Standard InChI Key SSRNQFUJUAOPJD-OFKVRPASSA-N
SMILES CCC(=C(C1=CC=C(C=C1)OCCN(C)C)C2=CC=C(C=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O)C4=CC=CC=C4

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